Cas no 2757084-34-5 ((S)-2-((R)-2-(Diphenylphosphanyl)-1,2,3,4-tetrahydroisoquinolin-3-yl)-4-phenyl-4,5-dihydrooxazole)

• Product Name: (S)-2-((R)-2-(Diphenylphosphanyl)-1,2,3,4-tetrahydroisoquinolin-3-yl)-4-phenyl-4,5-dihydrooxazole
• CAS No: 2757084-34-5
• MF: C₃₀H₂₇N₂OP
• MW: 462.521948099136
• CID: 6788311
• PubChem ID: 170897614
• Update Time: 2026-03-12

(S)-2-((R)-2-(Diphenylphosphanyl)-1,2,3,4-tetrahydroisoquinolin-3-yl)-4-phenyl-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• (S)-2-((R)-2-(Diphenylphosphanyl)-1,2,3,4-tetrahydroisoquinolin-3-yl)-4-phenyl-4,5-dihydrooxazole
• 2757084-34-5

• Inchi： 1S/C30H27N2OP/c1-4-12-23(13-5-1)28-22-33-30(31-28)29-20-24-14-10-11-15-25(24)21-32(29)34(26-16-6-2-7-17-26)27-18-8-3-9-19-27/h1-19,28-29H,20-22H2/t28-,29-/m1/s1
• InChI Key： PNFLMXPHQIRNOL-FQLXRVMXSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)N1CC2C=CC=CC=2C[C@@H]1C1=N[C@@H](C2C=CC=CC=2)CO1

Computed Properties

• Exact Mass: 462.18610049g/mol
• Monoisotopic Mass: 462.18610049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 24.8Ų

Additional information on (S)-2-((R)-2-(Diphenylphosphanyl)-1,2,3,4-tetrahydroisoquinolin-3-yl)-4-phenyl-4,5-dihydrooxazole

Introduction to Compound CAS No. 2757084-34-5: (S)-2-((R)-2-(Diphenylphosphanyl)-1,2,3,4-tetrahydroisoquinolin-3-yl)-4-phenyl-4,5-dihydrooxazole

The compound with the CAS number 2757084-34-5, known as (S)-2-((R)-2-(Diphenylphosphanyl)-1,2,3,4-tetrahydroisoquinolin-3-yl)-4-phenyl-4,5-dihydrooxazole, is a complex organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry. This compound belongs to the class of phosphorus-containing heterocycles and has been the subject of extensive research in both academic and industrial settings.

The core structure of this compound consists of a tetrahydroisoquinoline moiety substituted with a diphenylphosphanyl group and a phenyl-substituted oxazole ring. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various pharmaceutical applications. The stereochemistry of the compound, specifically the (S) and (R) configurations, plays a crucial role in its biological activity and selectivity.

Recent studies have highlighted the importance of phosphorus-containing compounds in drug discovery and development. Phosphorus atoms can introduce unique electronic and steric effects that enhance the pharmacological properties of molecules. In the case of (S)-2-((R)-2-(Diphenylphosphanyl)-1,2,3,4-tetrahydroisoquinolin-3-yl)-4-phenyl-4,5-dihydrooxazole, the diphenylphosphanyl group is particularly noteworthy for its ability to modulate interactions with biological targets.

The tetrahydroisoquinoline scaffold is a well-known privileged structure in medicinal chemistry due to its ability to bind to various receptors and enzymes. This scaffold has been extensively studied for its potential in treating neurological disorders, cancer, and other diseases. The addition of the diphenylphosphanyl group to this scaffold can further enhance its binding affinity and selectivity for specific targets.

One of the key areas of research involving this compound is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling pathways. The ability of (S)-2-((R)-2-(Diphenylphosphanyl)-1,2,3,4-tetrahydroisoquinolin-3-yl)-4-phenyl-4,5-dihydrooxazole to interact with GPCRs has been explored in several studies. Preliminary results suggest that it may have agonistic or antagonistic effects on specific GPCRs, making it a promising lead compound for drug development.

In addition to its potential as a GPCR modulator, this compound has also shown promise in other therapeutic areas. For example, it has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic route for preparing (S)-2-((R)-2-(Diphenylphosphanyl)-1,2,3,4-tetrahydroisoquinolin-3-yl)-4-phenyl-4,5-dihydrooxazole involves several steps that require precise control over stereochemistry and functional group manipulation. The synthesis typically begins with the formation of the tetrahydroisoquinoline core through a Pictet-Spengler reaction followed by selective functionalization steps to introduce the diphenylphosphanyl and phenyl groups. The final step involves cyclization to form the oxazole ring.

The purity and stability of this compound are critical factors in its application as a pharmaceutical candidate. High-performance liquid chromatography (HPLC) is commonly used to ensure the purity of the synthesized product. Stability studies have shown that the compound is stable under standard storage conditions but may require protection from light and moisture to maintain its integrity over extended periods.

In conclusion, the compound with CAS number 2757084-34-5, known as (S)-2-((R)-2-(Diphenylphosphanyl)-1,2,3,4-tetrahydroisoquinolin-3-yl)-4-phenyl-4,5-dihydrooxazole, represents an exciting area of research in medicinal chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further investigation in drug discovery and development. Ongoing studies are expected to uncover additional applications and optimize its properties for therapeutic use.